![molecular formula C12H12N2O3 B6385493 5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95% CAS No. 1261942-74-8](/img/structure/B6385493.png)
5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95% (5-EPDP-95) is a compound of interest to scientists due to its unique properties. This compound is classed as a pyrimidine derivative and has been found to have a wide range of potential applications in scientific research.
Mechanism of Action
The mechanism of action of 5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95% is not yet fully understood. However, it is believed that the compound may act as a competitive inhibitor of cyclooxygenase-2, an enzyme involved in the synthesis of prostaglandins. Additionally, 5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95% may act as an agonist of the PPAR-gamma receptor, which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95% are not yet fully understood. However, it has been found to have potential anti-inflammatory and anti-cancer activity. Additionally, 5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95% has been found to have potential antioxidant activity, which may be beneficial in the prevention of certain diseases.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95% in lab experiments is that it is relatively easy to synthesize and isolate. Additionally, the compound has a wide range of potential applications in scientific research. The main limitation of using this compound is that it is not yet fully understood, and further research is needed to understand its biochemical and physiological effects.
Future Directions
Future research should focus on understanding the biochemical and physiological effects of 5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95%. Additionally, further research should be conducted to investigate the potential anti-inflammatory and anti-cancer activity of the compound. Furthermore, research should be conducted to determine the mechanism of action of 5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95%, as well as its potential therapeutic applications. Finally, further research should be conducted to investigate the potential synergistic effects of combining 5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95% with other compounds.
Synthesis Methods
The synthesis of 5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95% is a multi-step process that begins with the reaction of 3-ethoxyphenylmagnesium bromide and 2,4-dihydroxypyrimidine in aprotic solvent. This reaction produces a pyrimidine derivative, which is then reacted with acetic acid. The resulting product is a mixture of 5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95% and 5-EPDP-85, with the former being the desired compound. The 5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95% is then isolated from the mixture using column chromatography.
Scientific Research Applications
5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95% has a wide range of potential applications in scientific research. It has been found to be useful in the synthesis of various heterocyclic compounds, such as thiadiazoles and imidazoles. Additionally, 5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95% has been used as a building block for the synthesis of a variety of biologically active compounds, such as inhibitors of the cyclooxygenase-2 enzyme. Furthermore, 5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95% has been used in the synthesis of compounds with potential anti-cancer activity.
properties
IUPAC Name |
5-(3-ethoxyphenyl)-1H-pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3/c1-2-17-9-5-3-4-8(6-9)10-7-13-12(16)14-11(10)15/h3-7H,2H2,1H3,(H2,13,14,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIEHXQLXUIRYMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)C2=CNC(=O)NC2=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-Ethoxyphenyl)pyrimidine-2,4-diol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.